Cas no 2229158-85-2 (3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid)
3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid
- EN300-1793223
- 2229158-85-2
-
- Inchi: 1S/C13H13NO3/c15-8-6-13(7-8,12(16)17)10-2-1-3-11-9(10)4-5-14-11/h1-5,8,14-15H,6-7H2,(H,16,17)
- InChI Key: RMJIYVDOHUROTK-UHFFFAOYSA-N
- SMILES: OC1CC(C(=O)O)(C2=CC=CC3=C2C=CN3)C1
Computed Properties
- Exact Mass: 231.08954328g/mol
- Monoisotopic Mass: 231.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 73.3Ų
3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1793223-0.05g |
3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid |
2229158-85-2 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1793223-0.1g |
3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid |
2229158-85-2 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1793223-0.25g |
3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid |
2229158-85-2 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1793223-0.5g |
3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid |
2229158-85-2 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1793223-1.0g |
3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid |
2229158-85-2 | 1g |
$1129.0 | 2023-06-03 | ||
| Enamine | EN300-1793223-2.5g |
3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid |
2229158-85-2 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1793223-5.0g |
3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid |
2229158-85-2 | 5g |
$3273.0 | 2023-06-03 | ||
| Enamine | EN300-1793223-10.0g |
3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid |
2229158-85-2 | 10g |
$4852.0 | 2023-06-03 | ||
| Enamine | EN300-1793223-1g |
3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid |
2229158-85-2 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1793223-5g |
3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid |
2229158-85-2 | 5g |
$3273.0 | 2023-09-19 |
3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid
Exploring 3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2229158-85-2): A Versatile Compound in Modern Research
In the realm of organic chemistry and pharmaceutical research, 3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2229158-85-2) has emerged as a compound of significant interest. This structurally unique molecule combines a cyclobutane core with an indole moiety, making it a promising candidate for various applications, including drug discovery and material science. Its carboxylic acid and hydroxy functional groups further enhance its reactivity and potential utility in synthetic chemistry.
Recent trends in scientific literature highlight a growing fascination with indole derivatives, particularly those with cyclobutane rings, due to their biological activity and structural diversity. Researchers are actively investigating how 3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid can be leveraged in the development of novel therapeutics, especially in areas like neurodegenerative diseases and anti-inflammatory agents. The compound’s ability to interact with specific enzymes and receptors makes it a valuable tool for medicinal chemistry studies.
One of the most frequently asked questions about CAS No. 2229158-85-2 revolves around its synthesis and purification methods. Optimizing the yield and purity of this compound remains a key challenge for chemists, given the sensitivity of its hydroxy and carboxylic acid groups. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed to characterize and validate its structure, ensuring reproducibility in research settings.
From an industrial perspective, the demand for 3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid is driven by its potential role as a building block for more complex molecules. Its indole-cyclobutane hybrid structure offers a unique scaffold for designing small-molecule inhibitors and ligands, which are critical in drug discovery pipelines. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their catalogs, catering to academic and pharmaceutical clients alike.
Environmental and sustainability considerations are also shaping the discourse around CAS No. 2229158-85-2. Researchers are exploring greener synthetic routes, such as catalysis and solvent-free reactions, to minimize waste and energy consumption during its production. This aligns with the broader shift toward green chemistry principles in the chemical industry, a topic gaining traction among ESG (Environmental, Social, and Governance)-focused investors.
In summary, 3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid represents a fascinating intersection of structural innovation and practical application. Its versatility in organic synthesis, coupled with its potential therapeutic relevance, ensures its continued prominence in scientific research. As studies progress, this compound may unlock new avenues for addressing unmet medical needs and advancing sustainable chemical practices.
2229158-85-2 (3-hydroxy-1-(1H-indol-4-yl)cyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)